Cas no 920014-72-8 (Setmelanotide)

Setmelanotide structure
Setmelanotide structure
Product Name:Setmelanotide
CAS No:920014-72-8
MF:C49H68N18O9S2
MW:1117.309425354
MDL:MFCD30532719
CID:2760072
PubChem ID:165710520
Update Time:2025-11-02

Setmelanotide Chemical and Physical Properties

Names and Identifiers

    • Setmelanotide
    • BIM-22493
    • IRC-022493
    • RM-493
    • N7T15V1FUY
    • Imcivree
    • Setmelanotide [USAN:INN]
    • GTPL9272
    • DB11700
    • Q21098917
    • (4R,7S,10S,13R,16S,19R,22
    • 1: PN: WO2014144842 SEQID: 1 claimed sequence
    • RM 493
    • (4R,7S,10S,13R,16S,19R,22R)-13-benzyl-22-(2S)-5-carbamimidamido-2-acetamidopentanamido-10-(3-carbamimidamidopropyl)-16-(1H-imidazol-4-yl)methyl-7-(1H-indol-3-yl)methyl-19-methyl-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexaazacyclotricosane-4-carboxamide
    • (4R,7S,10S,13R,16S,19R,22R)-22-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-13-benzyl-10-[3-(diaminomethylideneamino)propyl]-16-(1H-imidazol-5-ylmethyl)-7-(1H-indol-3-ylmethyl)-19-methyl-6,9,12,15,18,21-hexaoxo-1,2-dithia-5,8,11,14,17,20-hexazacyclotricosane-4-carboxamide
    • CS-6399
    • Setmelanotide acetate
    • DA-67236
    • 1504602-49-6
    • Setmelanotida
    • L-Cysteinamide, N2-acetyl-L-arginyl-L-cysteinyl-D-alanyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophyl-, cyclic (2->8)-disulfide
    • N2-acetyl-L-arginyl-L-cysteinyl-D-alanyl-L-histidyl-D-phenylalanyl-L-arginyl-L-tryptophyl-L-cysteinamide, cyclic (2-8)-disulfide
    • Setmelanotide (RM-493)
    • 920014-72-8
    • HY-19870
    • BDBM50581319
    • Setmelanotide [USAN]
    • SCHEMBL21840385
    • RM-493; BIM-22493; IRC-022493
    • CHEMBL3301624
    • SETMELANOTIDE [WHO-DD]
    • DA-77812
    • UNII-N7T15V1FUY
    • Setmelanotidum
    • SETMELANOTIDE [INN]
    • AT23144
    • EX-A5542
    • DTXSID501032320
    • MDL: MFCD30532719
    • Inchi: 1S/C49H68N18O9S2/c1-26-41(70)63-37(20-30-22-55-25-59-30)46(75)64-35(18-28-10-4-3-5-11-28)44(73)62-34(15-9-17-57-49(53)54)43(72)65-36(19-29-21-58-32-13-7-6-12-31(29)32)45(74)66-38(40(50)69)23-77-78-24-39(47(76)60-26)67-42(71)33(61-27(2)68)14-8-16-56-48(51)52/h3-7,10-13,21-22,25-26,33-39,58H,8-9,14-20,23-24H2,1-2H3,(H2,50,69)(H,55,59)(H,60,76)(H,61,68)(H,62,73)(H,63,70)(H,64,75)(H,65,72)(H,66,74)(H,67,71)(H4,51,52,56)(H4,53,54,57)/t26-,33+,34+,35-,36+,37+,38+,39+/m1/s1
    • InChI Key: HDHDTKMUACZDAA-PHNIDTBTSA-N
    • SMILES: C([C@H]1C(=O)N[C@H](C(=O)N)CSSC[C@H](NC(=O)[C@@H](NC(=O)C)CCCNC(N)=N)C(=O)N[C@H](C)C(=O)N[C@@H](CC2NC=NC=2)C(=O)N[C@H](CC2C=CC=CC=2)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N1)C1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 1116.486
  • Monoisotopic Mass: 1116.486
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 78
  • Rotatable Bond Count: 18
  • Complexity: 2130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 500
  • Molecular Weight: 1117.3

Setmelanotide Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Setmelanotide Pricemore >>

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Setmelanotide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide Solvents: Water ;  72 h, pH 6.2 - 6.5, rt
Reference
Method for preparing setmelanotide by using HBA soluble label as carrier
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.2 Reagents: Piperidine Solvents: Dimethylformamide
1.3 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.4 Reagents: Piperidine Solvents: Dimethylformamide
1.5 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.6 Reagents: Piperidine Solvents: Dimethylformamide
1.7 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.8 Reagents: Piperidine Solvents: Dimethylformamide
1.9 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.10 Reagents: Piperidine Solvents: Dimethylformamide
1.11 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph…
1.12 Reagents: Piperidine Solvents: Dimethylformamide
1.13 -
1.14 Reagents: Iodine Solvents: Acetonitrile ,  Water
1.15 Reagents: L-Ascorbic acid
Reference
Melanocortin 1 Receptor Agonists Based on a Bivalent, Bicyclic Peptide Framework
Durek, Thomas ; Kaas, Quentin ; White, Andrew M. ; Weidmann, Joachim; Fuaad, Abdullah Ahmad; et al, Journal of Medicinal Chemistry, 2021, 64(14), 9906-9915

Production Method 3

Reaction Conditions
1.1 rt
1.2 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.3 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… ;  2 h, rt
1.4 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.5 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… ;  2 h, rt
1.6 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.7 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… ;  rt
1.8 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.9 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… ;  2 h, rt
1.10 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.11 Reagents: 1-[Bis(dimethylamino)methylene]-5-chloro-1H-benzotriazolium 3-oxide hexafluoroph… ;  rt
1.12 Reagents: Piperidine Solvents: Dimethylformamide ;  60 min, rt
1.13 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ;  rt
1.14 Reagents: Trifluoroacetic acid ,  Triisopropylsilane ,  Water ;  2 h, rt
1.15 Reagents: Iodine Solvents: Acetonitrile ,  Water ;  rt
Reference
Development of novel melanocortin receptor agonists based on the cyclic peptide framework of sunflower trypsin inhibitor-1
Durek, Thomas ; Cromm, Philipp M. ; White, Andrew M. ; Schroeder, Christina I.; Kaas, Quentin ; et al, Journal of Medicinal Chemistry, 2018, 61(8), 3674-3684

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Additional information on Setmelanotide

Recent Advances in Setmelanotide (920014-72-8) Research: A Comprehensive Review

Setmelanotide (CAS: 920014-72-8) is a melanocortin-4 receptor (MC4R) agonist that has garnered significant attention in the field of chemical biology and medicine, particularly for its therapeutic potential in treating rare genetic disorders of obesity. Recent studies have further elucidated its mechanism of action, clinical efficacy, and safety profile, positioning it as a promising candidate for targeted therapies.

The primary focus of recent research has been on Setmelanotide's role in managing pro-opiomelanocortin (POMC) deficiency obesity and leptin receptor (LEPR) deficiency obesity. Clinical trials have demonstrated its ability to significantly reduce body weight and hunger scores in patients with these conditions. The drug's selective activation of MC4R pathways has been shown to restore energy homeostasis, offering a novel approach to addressing genetic forms of obesity.

Pharmacokinetic studies have revealed that Setmelanotide exhibits favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. Structural analyses of the compound (920014-72-8) have provided insights into its binding affinity and specificity for MC4R, explaining its enhanced therapeutic window compared to earlier melanocortin agonists.

Recent advancements in formulation technology have improved the drug's bioavailability, with new delivery systems being explored to enhance patient compliance. Additionally, ongoing research is investigating the potential expansion of Setmelanotide's indications to other MC4R-related disorders, including certain forms of syndromic obesity.

Safety data from extended clinical observations continue to support the favorable risk-benefit profile of Setmelanotide, with the most common adverse events being mild to moderate in severity. Long-term follow-up studies are currently underway to further characterize the durability of treatment effects and potential late-onset side effects.

The development of Setmelanotide represents a significant milestone in precision medicine for metabolic disorders. Its success has spurred interest in developing additional MC4R-targeted therapies, with several analogs and next-generation compounds currently in preclinical development. These efforts aim to address limitations of the current therapy while maintaining its exceptional specificity.

Future research directions include exploring combination therapies with other metabolic modulators, investigating biomarkers for treatment response prediction, and developing personalized dosing regimens. The continued investigation of Setmelanotide (920014-72-8) promises to yield important insights into the molecular mechanisms of energy balance regulation and open new avenues for treating complex metabolic disorders.

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(CAS:920014-72-8)Setmelanotide
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Quantity:mg,g,kg
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